N-[(2,2-dimethyl-3H-1-benzofuran-5-yl)methyl]-5-ethyl-1,3,4-thiadiazol-2-amine

• IUPAC Name: N-[(2,2-dimethyl-3H-1-benzofuran-5-yl)methyl]-5-ethyl-1,3,4-thiadiazol-2-amine
• InChI: InChI=1S/C15H19N3OS/c1-4-13-17-18-14(20-13)16-9-10-5-6-12-11(7-10)8-15(2,3)19-12/h5-7H,4,8-9H2,1-3H3,(H,16,18)
• InChI Key: LJBUJFZURKPELL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(S1)NCC2=CC3=C(C=C2)OC(C3)(C)C
• Molecular Formula: C15H19N3OS
• Molecular Weight: 289.4 g/mol

Description

N-[(2,2-dimethyl-3H-1-benzofuran-5-yl)methyl]-5-ethyl-1,3,4-thiadiazol-2-amine, also known as DMF-DMA, is a compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

N-[(2,2-dimethyl-3H-1-benzofuran-5-yl)methyl]-5-ethyl-1,3,4-thiadiazol-2-amine exerts its therapeutic effects by modulating various signaling pathways in the body. It has been found to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which plays a crucial role in cellular defense against oxidative stress. N-[(2,2-dimethyl-3H-1-benzofuran-5-yl)methyl]-5-ethyl-1,3,4-thiadiazol-2-amine also inhibits the nuclear factor-kappa B (NF-κB) pathway, which is involved in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects
N-[(2,2-dimethyl-3H-1-benzofuran-5-yl)methyl]-5-ethyl-1,3,4-thiadiazol-2-amine has been found to have a wide range of biochemical and physiological effects. It has been shown to reduce oxidative stress, inflammation, and cell death in various cell types. N-[(2,2-dimethyl-3H-1-benzofuran-5-yl)methyl]-5-ethyl-1,3,4-thiadiazol-2-amine has also been found to improve mitochondrial function and increase the activity of antioxidant enzymes.

Advantages and Limitations for Lab Experiments

N-[(2,2-dimethyl-3H-1-benzofuran-5-yl)methyl]-5-ethyl-1,3,4-thiadiazol-2-amine has several advantages for lab experiments. It is a stable and water-soluble compound that can be easily synthesized in large quantities. However, N-[(2,2-dimethyl-3H-1-benzofuran-5-yl)methyl]-5-ethyl-1,3,4-thiadiazol-2-amine has some limitations in lab experiments. It has poor solubility in organic solvents and can be difficult to work with in certain experimental setups.

Future Directions

N-[(2,2-dimethyl-3H-1-benzofuran-5-yl)methyl]-5-ethyl-1,3,4-thiadiazol-2-amine has shown significant potential for therapeutic applications, and future research should focus on exploring its efficacy and safety in clinical settings. Additionally, further studies are needed to elucidate the precise mechanism of action of N-[(2,2-dimethyl-3H-1-benzofuran-5-yl)methyl]-5-ethyl-1,3,4-thiadiazol-2-amine and its potential interactions with other drugs. Finally, more research is needed to optimize the synthesis method of N-[(2,2-dimethyl-3H-1-benzofuran-5-yl)methyl]-5-ethyl-1,3,4-thiadiazol-2-amine and to develop new analogs with improved pharmacological properties.

Synthesis Methods

N-[(2,2-dimethyl-3H-1-benzofuran-5-yl)methyl]-5-ethyl-1,3,4-thiadiazol-2-amine can be synthesized through a multi-step process involving the reaction of 2,2-dimethyl-3H-1-benzofuran-5-carboxaldehyde with ethyl hydrazinecarboxylate, followed by the reaction with thiosemicarbazide. The final product is obtained through the reaction of the intermediate with potassium ethoxide.

Scientific Research Applications

N-[(2,2-dimethyl-3H-1-benzofuran-5-yl)methyl]-5-ethyl-1,3,4-thiadiazol-2-amine has been studied extensively for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-oxidant properties. N-[(2,2-dimethyl-3H-1-benzofuran-5-yl)methyl]-5-ethyl-1,3,4-thiadiazol-2-amine has also been found to have neuroprotective effects and has shown promise in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.